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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317 Get Quote

An In-depth Technical Guide to Acid Yellow 79
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

metabolism, and analytical methodologies related to Acid Yellow 79 (C.I. 42080). The

information is intended for researchers, scientists, and professionals in drug development and

related fields.

Core Properties and Formula
Acid Yellow 79 is a double azo dye characterized by its yellow hue. It is primarily utilized in the

dyeing of wool, polyamide fibers, and leather.[1][2]

Quantitative Data Summary
Property Value Reference

Chemical Formula C47H40N10Na2O12S4 [3]

Molecular Weight 1111.12 g/mol [1][3]

CAS Number 12220-70-1 [1][3]

Class Double Azo Dye [3]

Appearance Yellow Powder [1]
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The production of Acid Yellow 79 involves a multi-step chemical synthesis. The process

commences with the reaction of 1,1-dimethyl-4,4'-dihydroxydiphenyl methane with two molar

equivalents of 4-aminophenol. The resulting intermediate undergoes diazotization, followed by

a coupling reaction with two molar equivalents of 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone to

yield the final dye product.[1][3]

Metabolism and Toxicological Profile
While specific metabolic pathways for Acid Yellow 79 are not extensively documented, the

metabolism of azo dyes, in general, is well-characterized. The primary metabolic route involves

the reductive cleavage of the azo bond (-N=N-). This biotransformation is primarily carried out

by azoreductases present in the intestinal microbiota and to a lesser extent, by hepatic

enzymes.[3]

The cleavage of the azo linkage in Acid Yellow 79 would be expected to yield aromatic amine

metabolites. The toxicological implications of these metabolites are of interest in the

assessment of the dye's safety profile. It is important to note that while the parent azo dye may

exhibit low toxicity, the resulting aromatic amines can have different toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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